3-ethyl-5-fluorobenzaldehyde
Catalog No.
S6526042
CAS No.
1289123-08-5
M.F
C9H9FO
M. Wt
152.2
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1289123-08-5
Product Name
3-ethyl-5-fluorobenzaldehyde
Molecular Formula
C9H9FO
Molecular Weight
152.2
3-ethyl-5-fluorobenzaldehyde is a chemical compound with the molecular formula of C9H9FO. It is important due to its potential applications in various fields of research and industry, such as in the synthesis of pharmaceuticals, organic materials and polymers. In this paper, we will explore the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, and limitations and future directions of 3-ethyl-5-fluorobenzaldehyde.
3-ethyl-5-fluorobenzaldehyde is a compound that belongs to the class of fluoroaromatic aldehydes. It is a colorless to pale yellow liquid that has a distinctive odor, and it is soluble in organic solvents such as dimethyl formamide and dichloromethane. The compound is composed of a benzene ring with a fluorine atom and an aldehyde group attached to it. The compound is commercially available from various chemical suppliers and can be synthesized in the laboratory using known methods.
The physical and chemical properties of 3-ethyl-5-fluorobenzaldehyde are important in understanding its behavior in various applications. The compound has a melting point of 18-21°C and a boiling point of 210-212°C. Its molecular weight is 152.17 g/mol. The compound has a refractive index of 1.514. It is slightly soluble in water and forms a clear solution in organic solvents.
The compound is stable under normal conditions of use, but it may decompose under extreme conditions such as high temperatures and pressures. It is reactive towards nucleophiles due to the presence of the aldehyde group, and it can undergo various chemical reactions such as reduction, oxidation, and condensation.
The compound is stable under normal conditions of use, but it may decompose under extreme conditions such as high temperatures and pressures. It is reactive towards nucleophiles due to the presence of the aldehyde group, and it can undergo various chemical reactions such as reduction, oxidation, and condensation.
The synthesis of 3-ethyl-5-fluorobenzaldehyde is carried out using well-known methods. One of the methods involves the reaction of 3-ethylbenzaldehyde with fluorine in the presence of a catalyst such as Lewis acid. Another method involves the reaction of 3-ethylbenzaldehyde with a fluorinating agent such as hydrofluoric acid or sodium fluoride. The product is purified by distillation or recrystallization.
The compound can be characterized using various analytical techniques such as NMR spectroscopy, IR spectroscopy, UV-Vis spectroscopy, and mass spectrometry. These techniques provide information on the molecular structure, functional groups, and purity of the compound.
The compound can be characterized using various analytical techniques such as NMR spectroscopy, IR spectroscopy, UV-Vis spectroscopy, and mass spectrometry. These techniques provide information on the molecular structure, functional groups, and purity of the compound.
are essential for monitoring and analyzing the behavior of 3-ethyl-5-fluorobenzaldehyde in various applications. Spectroscopic methods such as NMR spectroscopy, IR spectroscopy, and UV-Vis spectroscopy are commonly used for the analysis of the compound. These methods provide information on the molecular structure, functional groups, and purity of the compound.
Other analytical methods such as gas chromatography, liquid chromatography, and elemental analysis are also used to analyze the compound. These methods provide information on the composition and purity of the compound.
Other analytical methods such as gas chromatography, liquid chromatography, and elemental analysis are also used to analyze the compound. These methods provide information on the composition and purity of the compound.
The biological properties of 3-ethyl-5-fluorobenzaldehyde are important in understanding its potential as a pharmaceutical agent. The compound has been shown to have antimicrobial and antitumor properties, and it may have potential as a therapeutic agent. However, further studies are needed to investigate its biological properties and potential clinical applications.
The toxicity and safety of 3-ethyl-5-fluorobenzaldehyde are important factors to consider in its use in scientific experiments. The compound is known to be acutely toxic to aquatic organisms, and it may cause skin and eye irritation in humans. Safety precautions such as the use of gloves, goggles, and protective clothing should be taken when handling the compound.
3-ethyl-5-fluorobenzaldehyde has potential applications in various fields of research and industry. It can be used in the synthesis of pharmaceuticals, organic materials, and polymers. It can also be used as a starting material for the synthesis of other compounds. Its properties as a nucleophile-reactive compound make it useful in organic synthesis reactions.
The current state of research on 3-ethyl-5-fluorobenzaldehyde is focused on its potential applications in various fields of research and industry. The compound has shown promise as a potential antimicrobial and antitumor agent, and further studies are needed to investigate its biological properties and potential clinical applications. Additionally, its potential as a nucleophile-reactive compound in organic synthesis reactions is being explored.
The potential implications of 3-ethyl-5-fluorobenzaldehyde in various fields of research and industry are significant due to its potential applications as a starting material for the synthesis of other compounds, in the synthesis of pharmaceuticals, organic materials, and polymers, and as a nucleophile-reactive compound in organic synthesis reactions. Its potential as a therapeutic agent in medicine is also an area of interest.
The limitations of 3-ethyl-5-fluorobenzaldehyde in its applications are related to its toxicity and safety concerns as well as its availability and cost. Future directions for research on the compound should focus on developing safer and more efficient methods for its synthesis and purification. Additionally, there is a need for further studies to investigate its biological properties and potential clinical applications. The application of the compound in various fields of research and industry should also be explored further.
1. Developing safer and more efficient methods for the synthesis and purification of 3-ethyl-5-fluorobenzaldehyde
2. Investigating the potential biological properties of the compound in the treatment of different diseases
3. Developing more eco-friendly applications of the compound
4. Investigating the potential use of 3-ethyl-5-fluorobenzaldehyde in catalysis
5. Developing more efficient and cost-effective methods for obtaining 3-ethyl-5-fluorobenzaldehyde
6. Exploring the potential applications of 3-ethyl-5-fluorobenzaldehyde in the field of material science
7. Investigating the potential applications of 3-ethyl-5-fluorobenzaldehyde in the field of environmental science
8. Developing more efficient and safer ways to handle and transport the compound
9. Investigating the potential applications of 3-ethyl-5-fluorobenzaldehyde in the field of optics
10. Exploring the potential use of 3-ethyl-5-fluorobenzaldehyde in the field of energy storage.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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